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Compound Focus: Nopco NXZ

CAS No.: 12794-56-8

Cat. No.: S1824518

Nopco NXZ Overview and Properties

Nopco NXZ is a metallic soap-type anti-foaming agent designed for latex and emulsion systems,
particularly effective in acrylic, vinyl acetate, or vinyl acetate-acrylic emulsions [1] [2]. Its primary function
is to break existing foam and suppress further foam formation in water-based systems like paints, adhesives,

and latex [2].

The table below summarizes its key technical properties:

Property Specification / Value Remarks

Composition Mixture of mineral oil, metallic soap, and -
nonionic surfactant [1]

Appearance Light yellowish brown liquid [1] -
lonicity Nonionic [1] -
Specific Gravity  0.89 (at 20°C) [1] -
Viscosity 170 mPa:-s (at 25°C) [1] -

pH 5.1 (2 mass% aqueous dispersion) [1] -
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Property Specification | Value Remarks
Flash Point 174 °C [1] -
Dispersibility Dispersible in water [1] Mix well before use if separation

occurs after long storage [1]

Typical Usage 0.1 - 0.3 mass% on the solid weight of Can be used directly or diluted with
Level emulsions and latexes [1] water [1]

General Mechanism of Action of Defoamers

While the searched data lacks detailed mechanistic studies on Nopco NXZ itself, the general mechanism of

chemical defoamers involves the following principles, which are applicable to its metallic soap type [2] [3]:
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¢ Reducing Surface Tension: The defoamer has a lower surface tension than the foaming liquid. This

allows it to rapidly spread over and penetrate the bubble film, reducing its elasticity and making it
easier to rupture [3].

¢ Penetration and Bridging: The defoamer, in the form of fine droplets, enters the foam film (lamella).
Key components like hydrophobic particles (e.g., metallic soap) can bridge the film, creating an
instability that leads to rupture [2] [3].

e Spreading and Marangoni Effect: As the defoamer spreads, it carries away the stabilizing surfactant
layer from the bubble surface. This creates a tension gradient, causing a fluid flow that thins the
bubble wall until it collapses [3].

Experimental Evaluation and Application

The manufacturer provides an example of a standard test method to evaluate defoaming efficiency, which

can be adapted for research purposes [1].

Defoaming Evaluation Protocol for Latex

¢ Objective: To evaluate the foam-breaking performance of a defoamer in NBR latex at different
temperatures [1].
e Materials:

[e]

[e]

[e]

o

o

NBR Latex (100 g)

Defoamer (e.g., Nopco NXZ, prepared as a 5 mass% dilution)
Nitrogen gas supply

500 mL graduated cylinder

G4 glass filter diffuser

e Method:

(o]

Add 100 g of NBR latex into a 500 mL graduated cylinder. Maintain temperature at 25°C or
40°C for the test [1].

Begin bubbling nitrogen through the G4 glass filter at a fixed flow rate of 0.5 L/min [1].

When the foam reaches a predetermined height, add 0.5 mL of the 5 mass% defoamer dilution
[1].

Record the foam height immediately after defoamer addition and over a specific time interval to
monitor the collapse rate [1].

e Data Analysis: The less the foam volume after addition, the better the defoaming properties. Results
are typically compared against a control (no defoamer) or other defoamer products [1].

Key Information for Researchers
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e Primary Applications: The searched data indicates use in industrial applications like water-based
paints, adhesives, and latex [1] [2] [4]. There is no mention of pharmaceutical or drug
development applications.

e Composition Insight: One source breaks down a similar commercial formula, indicating it is
predominantly hydrotreated heavy naphthenic petroleum distillates (75-85%), a common carrier
oil, with smaller amounts of metallic soap and nonionic surfactants [5].

¢ Information Gap: The detailed, molecular-level "signaling pathways" or a definitive mechanism of
action for Nopco NXZ were not found in the available data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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